Cas no 27602-09-1 (6-morpholin-4-yl-2-naphthalen-1-yl-2-propan-2-ylhexanenitrile)

• Product name: 6-morpholin-4-yl-2-naphthalen-1-yl-2-propan-2-ylhexanenitrile
• CAS No: 27602-09-1
• MF: C₂₃H₃₀N₂O
• MW: 350.4971
• CID: 914861
• PubChem ID: 298975

6-morpholin-4-yl-2-naphthalen-1-yl-2-propan-2-ylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-morpholin-4-yl-2-naphthalen-1-yl-2-propan-2-ylhexanenitrile
• NSC171366
• DTXSID70305655
• 27602-09-1
• NSC-171366

• Inchi： InChI=1S/C23H30N2O/c1-19(2)23(18-24,12-5-6-13-25-14-16-26-17-15-25)22-11-7-9-20-8-3-4-10-21(20)22/h3-4,7-11,19H,5-6,12-17H2,1-2H3
• InChI Key： VRRRVULWXKRBDR-UHFFFAOYSA-N
• SMILES： CC(C)C(CCCCN1CCOCC1)(C#N)C2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 350.236
• Monoisotopic Mass: 350.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26